2-(4-bromo-2,6-dimethylphenoxy)-N'-[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]acetohydrazide

• Molecular Formula: C18H19BrN2O4
• Molecular Weight: 407.3 g/mol
• IUPAC Name: 2-(4-bromo-2,6-dimethylphenoxy)-N//'-[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]acetohydrazide
• InChI: InChI=1S/C18H19BrN2O4/c1-11-6-14(19)7-12(2)18(11)25-10-17(23)21-20-9-13-4-5-15(22)16(8-13)24-3/h4-9,20H,10H2,1-3H3,(H,21,23)/b13-9-
• InChI Key: BGIBORLWNXNPJM-LCYFTJDESA-N
• Isomeric SMILES: CC1=CC(=CC(=C1OCC(=O)NN/C=C\2/C=CC(=O)C(=C2)OC)C)Br
• SMILES: CC1=CC(=CC(=C1OCC(=O)NNC=C2C=CC(=O)C(=C2)OC)C)Br

Description

2-(4-bromo-2,6-dimethylphenoxy)-N'-[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]acetohydrazide is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as BDMC and has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of BDMC is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. BDMC has been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anti-cancer effects.
Biochemical and Physiological Effects:
BDMC has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, BDMC has been shown to exhibit antioxidant and anti-inflammatory properties. BDMC may also have neuroprotective effects and may be effective in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BDMC is its potential as a therapeutic agent for the treatment of cancer and other diseases. BDMC is also relatively easy to synthesize and can be produced in large quantities for use in laboratory experiments. However, one limitation of BDMC is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic effects.

Future Directions

There are many potential future directions for research on BDMC. One area of interest is the development of more effective methods for synthesizing BDMC and other related compounds. Another area of interest is the optimization of BDMC's therapeutic effects through a better understanding of its mechanism of action. Additionally, research on the potential applications of BDMC in agriculture and environmental science may be of interest.

Synthesis Methods

The synthesis of BDMC involves the reaction of 4-bromo-2,6-dimethylphenol with N'-[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]acetohydrazide in the presence of a catalyst. This reaction results in the formation of BDMC, which can be purified and isolated for further use.

Scientific Research Applications

BDMC has been studied extensively for its potential applications in medicine. Research has shown that BDMC exhibits anti-cancer properties and may be effective in the treatment of various types of cancer, including breast cancer, lung cancer, and prostate cancer. BDMC has also been studied for its potential applications in the treatment of Alzheimer's disease and Parkinson's disease.